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Whitepaper: Physicochemical Profiling and Application Methodologies of CAS 1201645-44-4

Executive Summary & Structural Causality
CAS 1201645-44-4, chemically identified as 3-(4-Aminophenylamino)phenylboronic acid, is

a highly versatile, bifunctional molecular building block. As a Senior Application Scientist, I

approach this molecule not just as a chemical reagent, but as a programmable tool. It elegantly

merges the electrophilic reactivity of a phenylboronic acid with the electron-donating,

polymerizable capacity of a diphenylamine derivative[1].

This dual nature dictates its utility across two primary frontiers:

Reversible Covalent Drug Design: The boronic acid moiety acts as a Lewis acid warhead,

targeting nucleophilic residues (serine, threonine, lysine) to achieve prolonged target

residence times without the permanent toxicity associated with irreversible inhibitors[2].

Impedimetric Biosensing: The aminophenylamino tail allows for facile electropolymerization

or surface conjugation, while the boronic acid head acts as a synthetic lectin, reversibly
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capturing glycosylated entities and bacterial cell walls via diol condensation[3].

Physicochemical Profiling & Structural Causality
To deploy CAS 1201645-44-4 effectively, one must understand the causality behind its physical

properties. The

-hybridized boron atom possesses a vacant p-orbital. Upon exposure to a Lewis base or an
alkaline environment, it accepts an electron pair, transitioning to a stable

-hybridized tetrahedral geometry. This transition is the mechanistic engine driving its binding
affinity[4].

Table 1: Physicochemical Properties & Application Significance
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Parameter Value / Description
Causality / Experimental
Significance

Chemical Name

3-(4-

Aminophenylamino)phenylboro

nic acid

Bifunctional: Primary amine for

EDC/NHS conjugation; Boronic

acid for target engagement.

CAS Number 1201645-44-4

Primary identifier for

procurement and safety

tracking[1].

Molecular Formula C₁₂H₁₃BN₂O₂

Crucial for mass spectrometric

(m/z ~228.06) validation of

surface functionalization.

pKa (Boronic Acid) ~8.5 - 9.0 (Predicted)

Critical: Dictates binding buffer

selection. Binding to cis-1,2-

diols is exponentially

enhanced at pH > pKa due to

the formation of the reactive

tetrahedral boronate anion[5].

Redox Potential Active (Aniline derivative)

Enables oxidative

electropolymerization onto

conductive substrates (e.g.,

Gold, Glassy Carbon) for

sensor fabrication[6].

Safety Data Sheet (SDS) & Risk Mitigation
Trustworthiness in the laboratory begins with a self-validating safety protocol. Boronic acids are

prone to autoxidation and can act as irritants. The following protocols ensure both operator

safety and reagent integrity[7].

Table 2: GHS Safety Standards & Handling Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.bldpharm.com/products/1338383-06-4.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4218984/
https://www.academia.edu/95021972/Polyaniline_poly_3_aminophenylboronic_acid_film_and_its_sensing_properties
https://www.bldpharm.com/products/943899-12-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8119395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Statement
Mitigation & Handling
Protocol

Skin Irritation H315: Causes skin irritation

Handle exclusively in a Class II

biosafety cabinet or fume

hood. Nitrile gloves are

mandatory.

Eye Irritation
H319: Causes serious eye

irritation

Mandate splash-proof safety

goggles. Ensure immediate

proximity to an eyewash

station.

Respiratory
H335: May cause respiratory

irritation

Avoid aerosolizing the

crystalline powder. Use anti-

static spatulas for weighing to

prevent dispersion.

Storage Inert atmosphere, 2-8°C

Causality: Storing under

Argon/Nitrogen prevents the

autoxidation of the carbon-

boron bond, which would

otherwise degrade the

compound into an inactive

phenol derivative[8].

Mechanistic Applications
Reversible Covalent Inhibition (RCI)
In modern drug development, offer a "best-of-both-worlds" paradigm[2]. CAS 1201645-44-4

serves as a scaffold for designing inhibitors that target non-catalytic lysines or catalytic serines.

The initial non-covalent binding aligns the boronic acid warhead with the target nucleophile.

Subsequent nucleophilic attack forms a tetrahedral boronate or iminoboronate adduct[9]. This

achieves high biochemical potency and prolonged target engagement, while the reversibility

mitigates off-target immune responses.
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Fig 1. Mechanism of reversible covalent inhibition targeting nucleophilic protein residues.

Impedimetric Biosensors for Glycosylated Entities
For diagnostic applications, the molecule is polymerized onto an electrode. The boronic acid

receptors interact with cis-1,2-diols found on saccharides or bacterial cell walls[3]. This binding

displaces water and forms a cyclic ester, altering the local dielectric constant and increasing

charge transfer resistance (

), which is quantified via Electrochemical Impedance Spectroscopy (EIS)[4].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8119395/docs?utm_src=pdf-body-img#cas-1201645-44-4-properties-and-safety-data-sheet
https://www.researchgate.net/publication/46035940_Affinity_sensor_using_3-aminophenylboronic_acid_for_bacteria_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC6509085/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8119395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymerized Sensor Surface
(Aminophenylboronic acid)

Reversible Condensation
(pH > pKa)

Target Analyte
(Saccharide / Bacterial Diol)

Cyclic Boronate Ester
Complex

 - H2O Acidic Wash (Regeneration)

Signal Transduction
(Impedance Increase)

 Measurable Output

Click to download full resolution via product page

Fig 2. Reversible condensation of boronic acid and diols for impedimetric biosensing.

Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Every step includes a causality check to verify success before proceeding.

Protocol A: Electropolymerization and Sensor Validation
Objective: Fabricate a diol-sensitive conductive polymer film on a glassy carbon electrode

(GCE).

Monomer Preparation: Dissolve 5 mM CAS 1201645-44-4 in 0.1 M HCl.

Causality: The acidic medium protonates the primary and secondary amines, ensuring

aqueous solubility and providing the necessary ionic conductivity for electrochemical

oxidation[6].
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Electropolymerization: Submerge the polished GCE into the monomer solution. Perform

Cyclic Voltammetry (CV) from -0.2 V to +0.8 V (vs. Ag/AgCl) for 10 cycles at 50 mV/s.

Causality: Sweeping the potential generates radical cations at the amine groups, which

couple to form a stable poly(aminophenylamino-phenylboronic acid) film. You should

observe a growing anodic peak with each cycle, validating polymer deposition.

Equilibration: Wash the electrode thoroughly with deionized water and equilibrate in 0.1 M

PBS (pH 7.4).

Self-Validation Checkpoint: Perform Electrochemical Impedance Spectroscopy (EIS) in a 5

mM

redox probe solution. A successful polymer layer will show a distinct semi-circle in the
Nyquist plot, indicating an established baseline charge transfer resistance (

)[6].

Protocol B: Reversible Covalent Inhibition (RCI) Assay
Objective: Validate the reversible covalent binding of the boronic acid warhead to a target

serine protease.

Pre-Incubation: Incubate 10 nM of the target enzyme with varying concentrations of the

boronic acid derivative in assay buffer (pH 7.5) for 30 minutes at 37°C.

Causality: This allows the system to reach thermodynamic equilibrium, facilitating the

formation of the initial encounter complex and subsequent tetrahedral adduct[8].

Substrate Addition: Add the fluorogenic substrate and monitor the initial velocity of

fluorescence generation. Calculate the

.

Self-Validation Checkpoint (Reversibility Test): To prove the inhibition is reversible covalent

and not irreversible (suicide inhibition), perform a rapid dilution assay. Dilute the enzyme-

inhibitor complex 100-fold into an inhibitor-free buffer containing the substrate.
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Causality: If the mechanism is reversible, the equilibrium will shift, the boronate adduct will

hydrolyze, and enzymatic activity will be restored within minutes[10]. Irreversible inhibitors

will show zero recovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8119395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

